methyl 4-[(2,4-dimethoxybenzoyl)amino]benzoate

• IUPAC Name: methyl 4-[(2,4-dimethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C17H17NO5/c1-21-13-8-9-14(15(10-13)22-2)16(19)18-12-6-4-11(5-7-12)17(20)23-3/h4-10H,1-3H3,(H,18,19)
• InChI Key: QHQDPWQDIQANFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OC)OC
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to methyl 4-[(2,4-dimethoxybenzoyl)amino]benzoate involves complex reactions, including condensation and cyclization processes. For example, a study detailed the synthesis of methyl 2-hydroxyl-4-(5,6-dinitro-1H-benzo[2,3-d]imidazole-2-yl)benzoate, which involves a one-pot synthesis method adopting diethylene glycol dimethyl ether as a vehicle, showcasing the intricate steps required in synthesizing such compounds (Zhang Qinglon, 2014).

Molecular Structure Analysis

The molecular structure of related compounds is often characterized by their hydrogen-bonded configurations, which play a crucial role in their stability and reactivity. For instance, the structure of methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate exhibits a polarized structure due to its nitroaniline portion, with molecules linked into chains of edge-fused rings by a combination of N-H...O and C-H...O hydrogen bonds (J. Portilla et al., 2007).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are influenced by their molecular structure. Studies have shown that these compounds can participate in various chemical reactions, including aminocarbonylation-cyclization processes, demonstrating their reactive nature and potential for creating complex heterocyclic systems (B. Gabriele et al., 2006).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystal structure, are closely related to their molecular configuration. For example, the crystal structure analysis of related compounds reveals complex supramolecular structures, driven by hydrogen bonding and π–π stacking interactions (A. Atria et al., 2014).

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interaction with other molecules, are key aspects of these compounds. For instance, the complexation and reactivity with various chemicals highlight their versatile chemical nature and potential applications in synthetic chemistry (R. Dhillon et al., 1995).

Safety and Hazards

The safety data sheet for a similar compound, Methyl 4-aminobenzoate, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.